Cas no 883546-44-9 (4-(5-Chloro-1H-benzoimidazol-2-yl)-butyric acid)

• Product Name: 4-(5-Chloro-1H-benzoimidazol-2-yl)-butyric acid
• CAS No: 883546-44-9
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• MDL: MFCD07186402
• CID: 3082161
• PubChem ID: 3164609
• Update Time: 2025-04-21

4-(5-Chloro-1H-benzoimidazol-2-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Chloro-1H-benzoimidazol-2-yl)-butyric acid
• ALBB-033302
• 4-(6-chloro-1H-benzimidazol-2-yl)butanoic acid
• CS-0319249
• 4-(5-chloro-1H-1,3-benzodiazol-2-yl)butanoic acid
• BBL012725
• STK977931
• AKOS015939114
• 4-(5-Chloro-1H-benzo[d]imidazol-2-yl)butanoic acid
• VS-03482
• 4-(5-chloro-1H-benzimidazol-2-yl)butanoic acid
• AKOS000302001
• 4-(5-Chloro-1H-benzo[d]imidazol-2-yl)butanoicacid
• 4-(6-Chloro-1H-benzo[d]imidazol-2-yl)butanoic acid
• 883546-44-9
• MFCD07186402

• MDL： MFCD07186402
• Inchi： 1S/C11H11ClN2O2/c12-7-4-5-8-9(6-7)14-10(13-8)2-1-3-11(15)16/h4-6H,1-3H2,(H,13,14)(H,15,16)
• InChI Key： PUTVQEUMOTYCCR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CCCC(=O)O)=N2

Computed Properties

• Exact Mass: 238.0509053Da
• Monoisotopic Mass: 238.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

4-(5-Chloro-1H-benzoimidazol-2-yl)-butyric acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT